1-(5-(Trifluoromethyl)-4H-1,2,4-triazol-3-yl)ethan-1-amine hydrochloride

• IUPAC Name: 1-[3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl]ethanamine;hydrochloride
• InChI: InChI=1S/C5H7F3N4.ClH/c1-2(9)3-10-4(12-11-3)5(6,7)8;/h2H,9H2,1H3,(H,10,11,12);1H
• InChI Key: JZJIJZBCCJIFJU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NN1)C(F)(F)F)N.Cl
• Molecular Formula: C5H8ClF3N4
• Molecular Weight: 216.59 g/mol

Description

1-(5-(Trifluoromethyl)-4H-1,2,4-triazol-3-yl)ethan-1-amine hydrochloride, also known as TTA-HCl, is a chemical compound that is widely used in scientific research. It is a potent and selective agonist of the G protein-coupled receptor GPR84, which is involved in various physiological processes, including inflammation, immune response, and lipid metabolism.

Scientific Research Applications

1. Medicinal Chemistry and Pharmaceutical Applications

Triazole derivatives, including those related to 1-(5-(Trifluoromethyl)-4H-1,2,4-triazol-3-yl)ethan-1-amine hydrochloride, have been extensively studied for their diverse biological activities. These compounds exhibit anti-inflammatory, antimicrobial, antitumoral, and antiviral properties, among others. Research highlights the importance of triazoles in the development of new drugs targeting a broad spectrum of diseases. Their structural versatility allows for the creation of compounds with targeted therapeutic effects, making them crucial in drug discovery processes (Ferreira et al., 2013).

2. Industrial and Environmental Applications

The role of amino-1,2,4-triazoles as raw materials in the fine organic synthesis industry underscores their significance beyond pharmaceuticals. These compounds are utilized in producing agricultural products, pharmaceuticals, dyes, and high-energy materials. Their application extends to the production of anti-corrosion additives and analytical reagents, highlighting their versatility in various industrial and environmental contexts (Nazarov et al., 2021).

3. Water Treatment and Pollution Control

Amine-functionalized sorbents, which can be derived from triazole compounds, show promise in removing perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water supplies. These substances pose significant environmental and health risks due to their persistence and toxicity. The ability of amine-functionalized sorbents to effectively remove PFAS at low concentrations offers a potential solution to a pressing environmental issue, demonstrating the environmental applications of triazole derivatives (Ateia et al., 2019).

4. Advanced Materials Development

The synthesis and application of triazole derivatives are also relevant in the development of advanced materials. Their incorporation into polymers, coatings, and corrosion inhibitors illustrates the material science applications of these compounds. For instance, triazole derivatives are investigated for their efficiency as corrosion inhibitors for metals and alloys in aggressive media, contributing to the longevity and durability of materials in industrial applications (Hrimla et al., 2021).